![molecular formula C13H23BrN4O B4625676 4-bromo-N-[2-(diethylamino)-1-methylethyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide](/img/structure/B4625676.png)
4-bromo-N-[2-(diethylamino)-1-methylethyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide
Overview
Description
4-bromo-N-[2-(diethylamino)-1-methylethyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C13H23BrN4O and its molecular weight is 331.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.10552 g/mol and the complexity rating of the compound is 298. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Cytotoxic Activity
- A study by Deady et al. (2003) focused on the synthesis and cytotoxic activity of carboxamide derivatives, demonstrating the potential of these compounds to inhibit growth in various cancer cell lines, including murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines. Some compounds showed potent cytotoxicity, with IC(50) values less than 10 nM.
Reactions with Amines
- Cordiner, Hill, and Wagler (2008) explored the reactions of a bromocarbyne complex with secondary and heterocyclic amines, leading to N-functionalized carbyne derivatives. This research highlights the versatility of bromine-containing compounds in synthesizing novel derivatives with potential applications in materials science and catalysis.
Structural Characterization
- Anuradha et al. (2014) conducted synthesis, spectroscopic characterization, and crystal structure analysis of a bromo-indazole carboxamide derivative. The study provides insights into the molecular structure and interactions within the crystal lattice, contributing to the understanding of how structural features influence the properties of such compounds.
Synthesis and Anticancer Activity
- Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines and evaluated their anticancer and anti-5-lipoxygenase activities. The study underscores the therapeutic potential of pyrazole derivatives in developing new anticancer agents.
Synthesis of Pyrazolopyrimidine Nucleosides
- Earl, Panzica, and Townsend (1972) detailed the synthesis of pyrazolopyrimidine nucleosides from pyrazole nucleoside derivatives. Their work contributes to the field of nucleoside analogs, which are significant in antiviral and anticancer research.
X-ray Crystallography and NMR Spectroscopy
- Llamas-Saiz et al. (1999) conducted a structural study of pyrazole-1-carboxamides using X-ray crystallography and solid-state NMR. This research aids in understanding the structural basis of the biological activity and material properties of pyrazole derivatives.
These studies, while not directly addressing the specific compound , illustrate the broad utility of pyrazole derivatives in synthetic chemistry, materials science, and medicinal chemistry. The approaches and findings from these papers could inform further research on the specific applications of "4-bromo-N-[2-(diethylamino)-1-methylethyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide" in scientific research.
properties
IUPAC Name |
4-bromo-N-[1-(diethylamino)propan-2-yl]-1,5-dimethylpyrazole-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23BrN4O/c1-6-18(7-2)8-9(3)15-13(19)12-11(14)10(4)17(5)16-12/h9H,6-8H2,1-5H3,(H,15,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEVJVXAPDKEVKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(C)NC(=O)C1=NN(C(=C1Br)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23BrN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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